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Solubility Data & Formulations

The following table consolidates the available solubility information for Pelecopan (BCX9930) from

supplier data. Always consider this as a starting point for your experimental optimization [1] [2].

Parameter Details

Molecular Weight 406.41 g/mol [1] [2]

CAS Number 2378380-49-3 [1] [2]

Solubility in DMSO ~100 mg/mL (~246.06 mM) [1]

Formulation 1
(Aqueous)

≥ 2.5 mg/mL (6.15 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 +

45% Saline [1]

Formulation 2 (SBE-β-
CD)

≥ 2.5 mg/mL (6.15 mM) in 10% DMSO + 90% (20% SBE-β-CD in Saline) [1]

Formulation 3 (Oil) ≥ 2.5 mg/mL (6.15 mM) in 10% DMSO + 90% Corn Oil [1]
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FAQs and Troubleshooting

What is the simplest way to prepare a Pelecopan stock solution? For most in vitro applications,

dissolving the compound in pure DMSO to a concentration of 25 mg/mL (~61.5 mM) is

recommended. This stock can then be diluted into your assay buffer, ensuring the final DMSO

concentration is compatible with your experimental system (typically ≤0.1-1%) [1].

How should I prepare solutions for in vivo studies? For in vivo formulations, it is critical to use a

protocol that maintains the compound in solution. Sequentially mix the components as follows [1]:

First, dissolve Pelecopan in a small volume of DMSO (e.g., 100 µL of DMSO per 2.5 mg of

compound).
Add the required amount of PEG300 and mix thoroughly.

Add Tween-80 and mix again.
Finally, dilute with saline or a 20% SBE-β-CD solution to the final volume.

What can I do if my Pelecopan precipitates upon dilution? Precipitation upon dilution into aqueous

buffers is a common challenge. To mitigate this:

Reduce the Stock Concentration: Prepare a less concentrated DMSO stock (e.g., 10 mM) to
minimize the solvent shock upon dilution.

Use a Co-solvent System: Instead of pure DMSO, pre-mix your stock with a co-solvent like
PEG300 before adding the aqueous buffer.

Consider Alternative Formulations: Switch to a formulation using 20% SBE-β-CD in saline,
which is specifically designed to enhance solubility in aqueous environments [1].

Experimental Workflow for Solution Preparation

This diagram outlines the decision-making process and key steps for preparing Pelecopan research solutions.
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Start: Pelecopan
Solubility Protocol

In Vitro Assay

In Vivo StudyPrepare DMSO Stock
(25 mg/mL, ~61.5 mM)

Prepare Aqueous Formulation
(10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline)

Prepare SBE-β-CD Formulation
(10% DMSO, 90% 20% SBE-β-CD)

Dilute into Assay Buffer
(Keep Final DMSO ≤ 1%)

Check for
Precipitation

Proceed with Experiment

Clear Solution

Troubleshoot:
Reduce Stock Concentration

or Use Co-solvent

Precipitation Observed

Click to download full resolution via product page

Methodology for Key Experiment

The following protocol is adapted from supplier recommendations for preparing a standard aqueous

formulation for animal studies [1].

Protocol: Preparation of Aqueous Formulation for In Vivo Dosing

Calculate Masses and Volumes: Determine the required final volume and calculate the mass of
Pelecopan needed for a 2.5 mg/mL solution. The volumes of excipients will be 10% of the final

volume for DMSO, 40% for PEG300, 5% for Tween-80, and 45% for saline.
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Dissolve API: Transfer the weighed Pelecopan powder into a glass vial. Add the calculated volume

of DMSO.
Vortex or sonicate briefly to ensure complete dissolution. The solution should be clear.

Add PEG300: To the DMSO solution, add the calculated volume of PEG300.
Mix vigorously on a vortex mixer until the solution is homogeneous.

Add Tween-80: Introduce the calculated volume of Tween-80 to the mixture.
Vortex thoroughly to ensure it is fully incorporated.

Dilute to Final Volume: Slowly add the calculated volume of saline (0.9% sodium chloride) while
continuously vortexing to avoid precipitation.

Final Inspection: Visually inspect the final formulation to confirm a clear, particulate-free solution.
The solution is now ready for use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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